molecular formula C15H32N2 B8491530 Piperazine, 1-decyl-4-methyl- CAS No. 59630-91-0

Piperazine, 1-decyl-4-methyl-

Cat. No.: B8491530
CAS No.: 59630-91-0
M. Wt: 240.43 g/mol
InChI Key: GEZKJKJTOSJODF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Piperazine, 1-decyl-4-methyl- is a useful research compound. Its molecular formula is C15H32N2 and its molecular weight is 240.43 g/mol. The purity is usually 95%.
BenchChem offers high-quality Piperazine, 1-decyl-4-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Piperazine, 1-decyl-4-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

59630-91-0

Molecular Formula

C15H32N2

Molecular Weight

240.43 g/mol

IUPAC Name

1-decyl-4-methylpiperazine

InChI

InChI=1S/C15H32N2/c1-3-4-5-6-7-8-9-10-11-17-14-12-16(2)13-15-17/h3-15H2,1-2H3

InChI Key

GEZKJKJTOSJODF-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCN1CCN(CC1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

100 g (1 mole) of 1-methyl-piperazine and 176.5 g (1 mole) of decyl chloride were heated under reflux, at an external temperature of 150° C, until the reaction mixture had ceased boiling. After cooling, the solid product was extracted by shaking with a mixture with 40 g (1 mole) of sodium hydroxide in 500 ml of water and 500 ml of isobutanol. The organic phase was separated off and concentrated, and the residue was extracted with petroleum ether. After evaporating the petroleum ether solution, 180 g (75% of theory) of 1-methyl-4-decyl-piperazine were obtained in a form which was pure according to thin layer chromatography.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
176.5 g
Type
reactant
Reaction Step One
Quantity
40 g
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
solvent
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Two

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